Cas no 31422-61-4 (2-Propanone,tetrachloro- (9CI))

• Product Name: 2-Propanone,tetrachloro- (9CI)
• CAS No: 31422-61-4
• MF: C₃H₂Cl₄O
• MW: 195.859377384186
• CID: 306386
• PubChem ID: 28188
• Update Time: 2025-04-19

2-Propanone,tetrachloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,tetrachloro- (9CI)
• BRN 1756047
• NS00007721
• EINECS 241-075-1
• HY-133629
• 1,1,1,3-tetrachloropropan-2-one
• SCHEMBL1457226
• 1,1,1,3-tetrachloro-propan-2-one
• 1,1,1,3-TETRACHLOROACETONE
• 31422-61-4
• CS-0128455
• Tetrachloraceton
• DTXSID6021662
• 1,1,1,3-Tetrachloropropanone
• 16995-35-0
• 2-Propanone, tetrachloro-
• 2-Propanone, 1,1,1,3-tetrachloro-
• 1,1,1,3-Tetrachloro-2-propanone
• AKOS040756991

• Inchi： 1S/C3H2Cl4O/c4-1-2(8)3(5,6)7/h1H2
• InChI Key： MSZQBKOLHPDFFD-UHFFFAOYSA-N
• SMILES： ClC(C(CCl)=O)(Cl)Cl

Computed Properties

• Exact Mass: 195.883
• Monoisotopic Mass: 193.886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.621
• Melting Point: 65.0 °C
• Boiling Point: 171.4°Cat760mmHg
• Flash Point: 63.8°C
• Refractive Index: 1.497